Cas no 73663-75-9 (Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI))
73663-75-9 structure
Product Name:Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI)
CAS No:73663-75-9
MF:C14H12ClFN2
MW:262.709885597229
CID:566731
PubChem ID:51977
Update Time:2025-04-19
Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI)
- [4-[cyano(4-fluorophenyl)methyl]phenyl]ammonium chloride
- 73663-75-9
- (4-(Cyano(4-fluorophenyl)methyl)phenyl)ammonium chloride
- NS00059400
- [4-[cyano-(4-fluorophenyl)methyl]phenyl]azanium chloride
- (p-Aminophenyl)(p-fluorophenyl)acetonitrile hydrochloride
- alpha-(4-Aminophenyl)-4-fluorobenzyl cyanide hydrochloride
- EINECS 277-562-0
- ACETONITRILE, (p-AMINOPHENYL)(p-FLUOROPHENYL)-, HYDROCHLORIDE
- NSC 102520
- Benzeneacetonitrile, 4-amino-alpha-(4-fluorophenyl)-, monohydrochloride
-
- Inchi: 1S/C14H11FN2.ClH/c15-12-5-1-10(2-6-12)14(9-16)11-3-7-13(17)8-4-11;/h1-8,14H,17H2;1H
- InChI Key: LYKFRKLBPHTPOU-UHFFFAOYSA-N
- SMILES: [Cl-].FC1C=CC(=CC=1)C(C#N)C1C=CC(=CC=1)[NH3+]
Computed Properties
- Exact Mass: 262.06700
- Monoisotopic Mass: 262.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.4Ų
Experimental Properties
- Density: 1.216
- Boiling Point: 385.1°C at 760 mmHg
- Flash Point: 186.7°C
- Refractive Index: 1.608
- PSA: 49.81000
- LogP: 4.44658
Benzeneacetonitrile,4-amino-a-(4-fluorophenyl)-,monohydrochloride (9CI) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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